Cas no 2250240-94-7 (benzyl (2S)-5-hydroxy-2-methyl-piperidine-1-carboxylate)

• Product Name: benzyl (2S)-5-hydroxy-2-methyl-piperidine-1-carboxylate
• CAS No: 2250240-94-7
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD31742811
• CID: 5107086
• Update Time: 2025-06-15

benzyl (2S)-5-hydroxy-2-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (2S)-5-hydroxy-2-methylpiperidine-1-carboxylate
• benzyl (2S)-5-hydroxy-2-methyl-piperidine-1-carboxylate

• MDL： MFCD31742811
• Inchi： 1S/C14H19NO3/c1-11-7-8-13(16)9-15(11)14(17)18-10-12-5-3-2-4-6-12/h2-6,11,13,16H,7-10H2,1H3/t11-,13?/m0/s1
• InChI Key： PORAIKBIDRNMQN-AMGKYWFPSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC(O)CC[C@@H]1C

Additional information on benzyl (2S)-5-hydroxy-2-methyl-piperidine-1-carboxylate

Introduction to Benzyl (2S)-5-hydroxy-2-methyl-piperidine-1-carboxylate (CAS No. 2250240-94-7)

Benzyl (2S)-5-hydroxy-2-methyl-piperidine-1-carboxylate, identified by the chemical compound code CAS No. 2250240-94-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class, which is well-known for its diverse biological activities and applications in drug design. The specific stereochemistry of this molecule, particularly the (2S) configuration, plays a crucial role in its pharmacological properties and interactions with biological targets.

The molecular structure of Benzyl (2S)-5-hydroxy-2-methyl-piperidine-1-carboxylate consists of a piperidine ring substituted with a benzyl group at the 1-position, a 5-hydroxy group, and a 2-methyl group. This arrangement contributes to its unique chemical and biological profile, making it a valuable scaffold for medicinal chemists. The presence of the stereocenter at the 2-position ensures that this compound exists as a specific enantiomer, which is often critical for achieving desired pharmacological effects while minimizing adverse reactions.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders. Piperidine derivatives have shown promise in this area due to their ability to interact with various neurotransmitter systems. Specifically, compounds like Benzyl (2S)-5-hydroxy-2-methyl-piperidine-1-carboxylate have been investigated for their potential role in modulating central nervous system activity. Research indicates that this compound may exhibit properties relevant to cognitive enhancement and neuroprotection, making it a promising candidate for further exploration.

One of the most compelling aspects of Benzyl (2S)-5-hydroxy-2-methyl-piperidine-1-carboxylate is its stereochemical specificity. The (2S) configuration is known to influence the binding affinity and selectivity of the compound when interacting with biological targets. This stereochemical control is essential for optimizing drug efficacy and safety. Studies have demonstrated that enantiomeric purity is a critical factor in pharmaceutical development, and compounds like this one exemplify the importance of precise stereochemical definition.

The synthesis of Benzyl (2S)-5-hydroxy-2-methyl-piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and enantiomeric purity. Advanced synthetic methodologies, including chiral resolution techniques and asymmetric synthesis, are employed to achieve the desired stereochemical outcome. These synthetic strategies not only highlight the complexity of producing such specialized compounds but also underscore the advancements in synthetic chemistry that have enabled their creation.

Recent research has also explored the pharmacokinetic properties of Benzyl (2S)-5-hydroxy-2-methyl-piperidine-1-carboxylate. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical utility. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, including adequate solubility and bioavailability, which are essential for developing effective therapeutic agents. Additionally, its metabolic stability appears promising, indicating potential for longer-lasting effects.

The potential applications of Benzyl (2S)-5-hydroxy-2-methyl-piperidine-1-carboxylate extend beyond neurological disorders. Emerging research suggests that it may have utility in other therapeutic areas, such as cardiovascular diseases and inflammation-related conditions. The structural features of this compound allow it to interact with various biological pathways, opening up possibilities for multifunctional drug design. As our understanding of these pathways continues to grow, compounds like this one may play a pivotal role in developing novel treatment strategies.

In conclusion, Benzyl (2S)-5-hydroxy-2-methyl-piperidine-1-carboxylate (CAS No. 2250240-94-7) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, stereochemical specificity, and promising pharmacological properties make it an attractive candidate for further research and development. As scientists continue to uncover new applications and refine synthetic methodologies, compounds like this one are poised to contribute substantially to the advancement of medicine.